Cas no 134902-40-2 (1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid)

• Product Name: 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid
• CAS No: 134902-40-2
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD11128998
• CID: 1016921
• PubChem ID: 11206243
• Update Time: 2025-11-02

1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 1-methyl ester
• 1-methoxycarbonylpiperidine-2-carboxylic acid
• SB42671
• 1-(METHOXYCARBONYL)PIPERIDINE-2-CARBOXYLIC ACID
• MFCD11128998
• 1,2-Piperidinedicarboxylic acid, 1-methyl ester
• DTXSID40458682
• BS-36849
• AKOS000204234
• AKOS022475103
• CS-0337704
• 134902-40-2
• SCHEMBL9176935
• 1-(methoxycarbonyl)-2-piperidinecarboxylic acid
• 1-(Methoxycarbonyl)piperidine-2-carboxylicacid
• 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid

• MDL： MFCD11128998
• Inchi： 1S/C8H13NO4/c1-13-8(12)9-5-3-2-4-6(9)7(10)11/h6H,2-5H2,1H3,(H,10,11)
• InChI Key： CPIPRBDFGPUWBK-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 186.07666
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 330.9±35.0 °C at 760 mmHg
• Flash Point: 153.9±25.9 °C
• PSA: 69.67
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid

Comprehensive Overview of 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid (CAS No. 134902-40-2)

1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid (CAS No. 134902-40-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is characterized by its unique methoxycarbonyl and carboxylic acid functional groups, which make it a versatile intermediate for drug development. Its molecular structure, C₈H₁₃NO₄, offers excellent reactivity for modifications, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for piperidine-based compounds like 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid has surged due to their applications in peptide mimetics and enzyme inhibitors. Researchers are particularly interested in its role as a building block for small-molecule drugs, especially those addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to enhance blood-brain barrier permeability has also made it a focal point in CNS drug discovery.

From a synthetic chemistry perspective, CAS 134902-40-2 is often employed in asymmetric catalysis and chiral auxiliary strategies. Its carboxylic acid group allows for easy conjugation with amines or alcohols, facilitating the creation of amide bonds or ester linkages. This property aligns with the growing trend of green chemistry, as it enables efficient one-pot reactions with minimal waste generation. Laboratories frequently search for high-purity 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid suppliers to ensure reproducibility in sensitive reactions.

The compound's stability under physiological pH conditions has also sparked interest in prodrug design. Many pharmaceutical formulators explore its potential as a biodegradable linker in targeted drug delivery systems, particularly for anticancer agents. This application resonates with current personalized medicine trends, where precise molecular modifications are crucial for therapeutic efficacy. Questions like "How to optimize the synthesis of 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid?" frequently appear in academic forums, reflecting the compound's technical significance.

Quality control of 134902-40-2 typically involves HPLC analysis and spectroscopic characterization (IR, NMR, MS). The compound's melting point (≈120-125°C) and solubility profile (soluble in polar solvents like DMSO or methanol) are critical parameters for industrial scale-up. Recent patent literature highlights its incorporation into heterocyclic scaffolds for kinase inhibitors, further driving commercial demand. Manufacturers emphasizing GMP-compliant production of this compound often rank higher in search engine results due to stringent industry requirements.

Environmental considerations surrounding 1-(Methoxycarbonyl)-2-piperidinecarboxylic Acid synthesis have gained attention, with researchers investigating biocatalytic routes as sustainable alternatives. The compound's low ecotoxicity profile makes it preferable for green pharmaceutical manufacturing—a topic frequently queried in AI-powered chemical databases. Additionally, its compatibility with continuous flow chemistry systems addresses modern needs for process intensification in API production.

Future research directions for CAS 134902-40-2 may explore its metal-chelating properties for diagnostic imaging agents or its potential in ionic liquid formulations. As computational chemistry advances, molecular docking studies using this scaffold could reveal novel protein-ligand interactions. The compound remains a subject of active investigation in both academic journals and industrial R&D pipelines, ensuring its continued relevance in cutting-edge chemical innovation.